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Compound of Interest

Compound Name: Cyclohexyl valerate

Cat. No.: B072514

Cyclohexyl valerate, also known as cyclohexyl pentanoate, is the ester formed from
cyclohexanol and valeric acid. It is recognized for its characteristic fruity and herbal odor.

Table 1: Key Identifiers for Cyclohexyl Valerate

Identifier Value Source
CAS Number 1551-43-5 [1][2]13]14]
Molecular Formula C11H2002 [1112][3]
Molecular Weight 184.28 g/mol [11[3]

Cyclohexyl pentanoate,
Cyclohexyl n-valerate,

Synonyms o [21[31[5]
Pentanoic acid, cyclohexyl

ester

EINECS Number 216-289-3 [2][4]

Below is the two-dimensional chemical structure of Cyclohexyl Valerate.
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Cyclohexyl Valerate Structure
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Caption: 2D structure of Cyclohexyl Valerate.

Physicochemical Properties
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The physical and chemical properties of a compound are critical for its application in research
and development. Cyclohexyl valerate is a colorless liquid with properties that influence its
solubility and volatility.[3]

Table 2: Physicochemical Data for Cyclohexyl Valerate

Property Value Source
Density 0.9349 - 0.94 g/cm3 [2][3]
Boiling Point 223-226 °C [3]
Flash Point 87.1°C [2]
Vapor Pressure 0.0599 mmHg at 25°C [2]
Refractive Index 1.451 [2]

N Soluble in alcohol and oils;
Solubility _ [31[6]
poorly soluble in water.

LogP 3.776 (est) [3]

Synthesis of Cyclohexyl Valerate

The synthesis of cyclohexyl valerate is typically achieved through Fischer esterification. This
acid-catalyzed reaction involves the condensation of a carboxylic acid (valeric acid) with an
alcohol (cyclohexanol).

Experimental Workflow: Fischer Esterification

The following diagram outlines the general workflow for the synthesis of cyclohexyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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